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Compound of Interest
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Cat. No.: B013437 Get Quote

An In-depth Technical Guide to Menthoglycol (p-Menthane-3,8-diol)

Introduction
Menthoglycol, chemically known as p-Menthane-3,8-diol (PMD), is a monoterpenoid diol that

has garnered significant attention for its efficacy as a naturally derived insect repellent.[1][2][3]

[4][5] It is the primary active ingredient in repellents derived from the oil of the lemon

eucalyptus tree, Corymbia citriodora.[2][3][6] This guide provides a comprehensive overview of

its chemical structure, physicochemical properties, synthesis, mechanism of action, and

relevant experimental protocols for researchers, scientists, and drug development

professionals.

Chemical Structure and Identification
p-Menthane-3,8-diol is an organic compound classified as both a diol and a terpenoid.[2][7] Its

structure is based on a p-menthane hydrocarbon backbone, which is a cyclohexane ring with

methyl and isopropyl substituents at positions 1 and 4, respectively. In PMD, hydroxyl (-OH)

groups are located at the C-3 and C-8 positions.[1][8]

The molecule has three stereocenters, resulting in a total of eight possible stereoisomers.[2][3]

Commercially available PMD is typically a mixture of the cis and trans isomers.[2][3]

IUPAC Name: 2-(2-hydroxypropan-2-yl)-5-methylcyclohexan-1-ol[2][8][9][10]
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Synonyms: p-Menthane-3,8-diol, PMD, Menthoglycol, para-Menthane-3,8-diol[1][2][7][10]

CAS Number: 42822-86-6[1][2][4][10]

Molecular Formula: C₁₀H₂₀O₂[2][10][11]

Physicochemical Properties
Menthoglycol is a colorless, crystalline solid at room temperature with a faint, mint-like, or

eucalyptus-like odor.[1][2][8][12] Its key quantitative properties are summarized in the table

below.

Property Value Reference

Molecular Weight 172.27 g/mol [2][7][11]

Density ~1.009 g/cm³ [2][4]

Melting Point 34-35 °C [12]

Boiling Point 266-268 °C at 760 mmHg [4][12]

Vapor Pressure 0.001 mmHg at 25 °C (est.) [12]

Flash Point 120 °C (248 °F) [12]

Solubility
Slightly soluble in water;

Soluble in ethanol
[8][12]

logP (o/w) 1.374 - 2.2 (est.) [11][12]

Natural Occurrence and Synthesis
Natural Source
PMD is found in small quantities, typically 1-2%, in the essential oil of Corymbia citriodora

leaves.[2] This tree is native to Australia but is now cultivated globally in warm climates.[2][3]

Refined oil from this plant, known as Oil of Lemon Eucalyptus (OLE) or by trade names like

Citriodiol®, is processed to increase the PMD concentration to 64-70% for use in commercial

insect repellents.[2][3][5]
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Chemical Synthesis
The most common industrial method for producing PMD is through the acid-catalyzed

intramolecular Prins reaction of citronellal.[2] Citronellal can be sourced from C. citriodora oil,

where it is the major component (up to 85%), or produced synthetically.[13] The synthesis

involves the cyclization of citronellal in the presence of an acid catalyst, typically aqueous

sulfuric acid, to form the p-menthane-3,8-diol structure.[13][14]
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Caption: Synthetic pathway of Menthoglycol from its natural precursor.

Mechanism of Action as an Insect Repellent
Menthoglycol functions by disrupting the olfactory system of hematophagous (blood-feeding)

insects, such as mosquitoes.[15][16] It does not kill the insects but rather deters them from
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landing and biting. The proposed mechanism involves the following steps:

Vapor Action: When applied to the skin, PMD slowly evaporates, creating a vapor barrier.

Receptor Binding: The PMD molecules in the vapor bind to odorant receptors (ORs) located

on the insect's antennae.[14][16]

Signal Disruption: This binding interferes with the receptors' ability to detect chemical cues

from a host, such as carbon dioxide and lactic acid. It effectively "blinds" the insect's sense of

smell, making it difficult to locate a target.[15] The interaction likely modulates the activity of

the obligate co-receptor, Orco, which is essential for insect olfaction.[14]
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Caption: Proposed mechanism of Menthoglycol's insect repellent action.

Experimental Protocols
Synthesis of PMD from Eucalyptus citriodora Oil
This protocol is adapted from methodologies described in the literature for the acid-catalyzed

conversion of citronellal-rich essential oil into PMD.[14]
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A. Materials and Equipment:

Eucalyptus citriodora essential oil (EO), high citronellal content (>70%)

Sulfuric acid (H₂SO₄), 98%

Deionized water

250 mL two-necked round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or water bath with temperature control

Condenser

Separatory funnel

Rotary evaporator

Crystallization dish

Equipment for analysis: Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear

Magnetic Resonance (NMR)

B. Procedure:

Catalyst Preparation: Prepare a 0.25% (w/w) aqueous solution of H₂SO₄.

Reaction Setup: Place 25 g of E. citriodora essential oil into the 250 mL flask. Add the

sulfuric acid solution at a weight ratio of 3:1 (acid solution to EO).

Cyclization Reaction: Stir the mixture vigorously at a constant temperature of 50°C for 5

hours.

Quenching and Extraction: After the reaction period, cool the mixture to room temperature.

Transfer to a separatory funnel and neutralize the acid with a saturated sodium bicarbonate

solution. Extract the organic layer with an appropriate solvent like ethyl acetate.
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Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the

solvent using a rotary evaporator to yield the crude product.

Crystallization: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., n-

heptane) at an elevated temperature (e.g., 50°C). Allow the solution to cool slowly to room

temperature and then refrigerate to induce crystallization of PMD.

Isolation: Isolate the PMD crystals by vacuum filtration and wash with a small amount of cold

solvent.

C. Analysis:

Determine the purity of the synthesized PMD and quantify the yield of cis and trans isomers

using GC-MS.

Confirm the chemical structure of the synthesized cis- and trans-p-menthane-3,8-diol using

¹H and ¹³C NMR spectroscopy.[14]
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Caption: Experimental workflow for the synthesis and analysis of PMD.
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Safety and Regulatory Information
Menthoglycol is recognized as a biopesticide and is considered safe for topical use when

formulated correctly.

Human Health: It has low acute oral and dermal toxicity.[6] The primary health concerns are

moderate eye irritation and potential skin irritation.[6][11] It is approved by the U.S. EPA and

CDC for use on adults and children over the age of three.[16]

Environmental: Due to its low toxicity and limited use patterns, it is not expected to cause

harm to the environment.[6]

Regulatory Status: PMD is registered as an insect repellent in numerous jurisdictions,

including the United States (as Oil of Lemon Eucalyptus) and the European Union under the

Biocidal Products Regulation (BPR).[2][5][6] It is one of the few naturally derived repellents

recommended by the CDC for protection against mosquito-borne illnesses.[14][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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